Cas no 1212372-97-8 (5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide)

• Product Name: 5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• CAS No: 1212372-97-8
• MF: C₁₉H₁₉N₅O
• MW: 333.387063264847
• CID: 5850993
• PubChem ID: 135880773
• Update Time: 2025-07-21

5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N,7-diphenyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000920667-1
• AKOS024495618
• 5-methyl-N,7-diphenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000920667
• F5082-0001
• 1212372-97-8
• VU0633850-1

• Inchi： 1S/C19H19N5O/c1-13-16(18(25)23-15-10-6-3-7-11-15)17(14-8-4-2-5-9-14)24-19(22-13)20-12-21-24/h2-13,16-17H,1H3,(H,23,25)(H,20,21,22)
• InChI Key： HQOSDIGJABKOAQ-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC=C1)C(C(NC1=CC=CC=C1)=O)C(C)N=2

Computed Properties

• Exact Mass: 333.15896025g/mol
• Monoisotopic Mass: 333.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

Introduction to 5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 1212372-97-8)

5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide, identified by its CAS number 1212372-97-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class of molecules, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The presence of multiple aromatic rings and functional groups in its molecular structure suggests a high degree of chemical versatility, making it a promising candidate for further investigation in drug discovery and development.

The 5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide molecule features a fused triazolopyrimidine core, which is a key structural motif in many biologically active compounds. The methyl group at the 5-position and the diphenyl substituents at the 7-position contribute to the compound's overall hydrophobicity and may play a crucial role in its interaction with biological targets. The carboxamide functional group at the 6-position introduces a polar moiety that could enhance solubility and binding affinity. These structural features collectively contribute to the compound's potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of triazolopyrimidine derivatives due to their demonstrated efficacy against various diseases. Specifically, studies have highlighted their potential in combating cancer by inhibiting key enzymes and signaling pathways involved in tumor growth and progression. For instance, research has shown that certain triazolopyrimidine compounds can selectively target cancer cells while minimizing toxicity to healthy tissues. The 5-methyl-N,7-diphenyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 1212372-97-8) is being investigated for its ability to modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes that are overexpressed in cancer cells. Kinases play a critical role in cell signaling cascades that regulate proliferation, survival, and apoptosis. By inhibiting these enzymes, 5-methyl-N, 7-diphenyl, 4H, 5H, 6H, 7H-[1, 2, 4]triazolo[1, 5-a]pyrimidine-6-carboxamide (CAS No. 1212372-97-8) may disrupt aberrant signaling networks that drive tumor growth. Preclinical studies have demonstrated promising results in cell culture models and animal studies where this compound exhibited significant antitumor activity without notable side effects.

Moreover，the structural complexity of this molecule allows for further derivatization to enhance its pharmacological properties. Researchers are exploring various synthetic strategies to modify specific functional groups while maintaining or improving biological activity. For example，the introduction of additional aromatic rings or heterocyclic moieties could enhance binding affinity or alter metabolic stability. These modifications are guided by computational modeling and high-throughput screening techniques to identify optimal analogs with improved efficacy.

The synthesis of 5-methyl-N, 7-diphenyl, 4H, 5H, 6H, 7H-[1, 2, 4]triazolo[1, 5-a]pyrimidine-6-carboxamide (CAS No. 1212372-97-8) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These techniques not only streamline the synthesis process but also enable the introduction of diverse structural motifs into the molecule.

In addition to its potential in oncology，this compound has shown promise in other therapeutic areas as well. For instance，studies suggest that it may possess antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication mechanisms。 Furthermore，its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease。 The multifaceted biological activities of this molecule highlight its broad therapeutic potential across multiple disease indications.

The development of novel drug candidates like 5-methyl-N, 7-diphenyl, 4H, 5H, 6H, 7H-[1, triazolo[1], a]pyrimidine-,*carboxamide* (CAS No.,1212372-,97-,8) relies heavily on advances in chemical biology and molecular pharmacology。 High-resolution structural determination techniques such as X-ray crystallography have been instrumental in understanding how this compound interacts with biological targets at the atomic level。 These insights are crucial for optimizing drug design by identifying key residues involved in binding and designing analogs with enhanced potency or selectivity.

As research continues，the therapeutic applications of this class of compounds are expected to expand further。 Collaborative efforts between chemists、biologists、and clinicians will be essential to translate laboratory findings into clinical practice。 Regulatory agencies are also increasingly interested in expedited pathways for approving drugs based on innovative mechanisms of action like those proposed by molecules such as this one。 This growing interest underscores the importance of compounds like *cas no1212372-,97-,8*in advancing modern medicine.